Cas no 62966-73-8 (Phenol, 4-(2-amino-4-chlorophenoxy)-)

• Product Name: Phenol, 4-(2-amino-4-chlorophenoxy)-
• CAS No: 62966-73-8
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 4080372
• Update Time: 2025-05-19

Phenol, 4-(2-amino-4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-amino-4-chlorophenoxy)-

• Inchi： 1S/C12H10ClNO2/c13-8-1-6-12(11(14)7-8)16-10-4-2-9(15)3-5-10/h1-7,15H,14H2
• InChI Key： SFLKLUCEPCGQBG-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OC2=CC=C(Cl)C=C2N)C=C1

Computed Properties

• Exact Mass: 235.04
• Monoisotopic Mass: 235.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Phenol, 4-(2-amino-4-chlorophenoxy)-

Phenol, 4-(2-amino-4-chlorophenoxy)-: A Comprehensive Overview of its Chemical Properties and Recent Applications

Compound with the CAS number 62966-73-8, commonly known as Phenol, 4-(2-amino-4-chlorophenoxy)-, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its versatile structural features and potential applications in drug development and material science. The presence of both amino and chloro substituents in its molecular framework imparts unique reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active compounds.

The chemical structure of Phenol, 4-(2-amino-4-chlorophenoxy)- consists of a phenolic ring linked to a phenoxy group, which is further substituted with an amino group at the 2-position and a chloro group at the 4-position. This arrangement results in a molecule that is both electronically and sterically diverse, enabling it to participate in a wide range of chemical transformations. The electron-withdrawing nature of the chloro group and the electron-donating effect of the amino group create a balance that enhances its utility in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of Phenol, 4-(2-amino-4-chlorophenoxy)-. Researchers have been particularly intrigued by its ability to act as a precursor for the development of novel therapeutic agents. For instance, studies have demonstrated its role in synthesizing compounds with antimicrobial and anti-inflammatory properties. The amino group at the 2-position allows for facile coupling reactions with various heterocyclic scaffolds, leading to the creation of complex molecules with enhanced biological activity.

One notable area where Phenol, 4-(2-amino-4-chlorophenoxy)- has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to disrupt aberrant signaling pathways that contribute to disease progression. Preliminary studies have indicated that derivatives of this molecule exhibit inhibitory effects on specific kinases, suggesting their potential as lead compounds for further optimization.

The synthetic utility of Phenol, 4-(2-amino-4-chlorophenoxy)- extends beyond pharmaceutical applications. Its structural motifs make it an attractive building block for materials science research. For example, researchers have explored its use in designing novel polymers and coatings with enhanced thermal stability and mechanical strength. The presence of both aromatic rings and functional groups allows for the creation of polymers with tailored properties, making this compound a valuable asset in advanced material synthesis.

The chemical reactivity of Phenol, 4-(2-amino-4-chlorophenoxy)- also makes it a suitable candidate for catalytic studies. The amino and chloro groups provide multiple sites for interaction with catalysts, enabling diverse transformations such as nucleophilic aromatic substitution and cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures and have been widely used in both academic research and industrial processes. The ability to manipulate these functional groups allows chemists to fine-tune reaction outcomes, leading to more efficient synthetic routes.

In conclusion, Phenol, 4-(2-amino-4-chlorophenoxy)-, identified by its CAS number 62966-73-8, is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable it to serve as a versatile intermediate in synthetic chemistry, facilitating the development of novel drugs and advanced materials. As research continues to uncover new applications for this molecule, its importance in modern chemistry is likely to grow even further.